Medicinal Chemistry: The indazole scaffold is a common feature in many bioactive molecules []. Due to the presence of the aldehyde functional group, 5,5-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde could potentially serve as a building block for the synthesis of novel drug candidates. Further research is needed to explore its potential for targeting specific diseases.
Materials Science: Fluorine substitution can often alter the physical and chemical properties of molecules. The presence of the two fluorine atoms in 5,5-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carbaldehyde could potentially influence its stability, reactivity, and interaction with other materials. This suggests potential applications in the design of new functional materials with specific properties.
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